Cas no 1805850-89-8 (Ethyl 2-(3-chloropropyl)-3-ethoxybenzoate)

• Product Name: Ethyl 2-(3-chloropropyl)-3-ethoxybenzoate
• CAS No: 1805850-89-8
• MF: C₁₄H₁₉ClO₃
• MW: 270.751863718033
• CID: 4959226
• Update Time: 2025-08-05

Ethyl 2-(3-chloropropyl)-3-ethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-chloropropyl)-3-ethoxybenzoate

• Inchi： 1S/C14H19ClO3/c1-3-17-13-9-5-7-12(14(16)18-4-2)11(13)8-6-10-15/h5,7,9H,3-4,6,8,10H2,1-2H3
• InChI Key： CUOKJUXOLUHJMH-UHFFFAOYSA-N
• SMILES： ClCCCC1C(=CC=CC=1C(=O)OCC)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 245
• XLogP3: 3.7
• Topological Polar Surface Area: 35.5

Additional information on Ethyl 2-(3-chloropropyl)-3-ethoxybenzoate

Ethyl 2-(3-chloropropyl)-3-ethoxybenzoate (CAS No. 1805850-89-8): A Comprehensive Overview

Ethyl 2-(3-chloropropyl)-3-ethoxybenzoate, with the chemical identifier CAS No. 1805850-89-8, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a benzoate core substituted with an ethoxy group at the third position and a 3-chloropropyl chain at the second position, exhibits unique structural and functional properties that make it a promising candidate for various applications, particularly in drug discovery and material science.

The structural framework of Ethyl 2-(3-chloropropyl)-3-ethoxybenzoate consists of a benzene ring linked to an ester group, with specific substitutions that influence its chemical reactivity and biological activity. The presence of the 3-chloropropyl side chain introduces a degree of lipophilicity, while the ethoxy group enhances polarity, making this compound a versatile intermediate in synthetic chemistry. Such structural features are crucial in designing molecules that can interact effectively with biological targets, such as enzymes and receptors.

In recent years, there has been a surge in research focused on developing novel compounds with potential therapeutic applications. Ethyl 2-(3-chloropropyl)-3-ethoxybenzoate has been studied for its potential role in modulating various biological pathways. Its benzoate moiety is known to be present in many bioactive molecules, including nonsteroidal anti-inflammatory drugs (NSAIDs) and anticonvulsants. The modifications introduced by the 3-chloropropyl and ethoxy groups may enhance its pharmacokinetic properties, such as solubility and metabolic stability, which are critical factors in drug development.

The synthesis of Ethyl 2-(3-chloropropyl)-3-ethoxybenzoate involves multi-step organic reactions, typically starting from commercially available benzoic acid derivatives. The introduction of the ester group is achieved through esterification reactions, while the substitution of the propyl chain requires careful selection of reagents and conditions to ensure regioselectivity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These synthetic strategies are essential for producing compounds that meet the stringent requirements of pharmaceutical research.

One of the most compelling aspects of Ethyl 2-(3-chloropropyl)-3-ethoxybenzoate is its potential as a scaffold for drug discovery. Researchers have explored its derivatives to identify compounds with enhanced biological activity. For instance, modifications to the aromatic ring or the side chains can lead to significant changes in binding affinity and selectivity towards target proteins. This flexibility makes it an attractive starting point for structure-activity relationship (SAR) studies, which are fundamental in optimizing lead compounds for clinical development.

The compound's relevance extends beyond pharmaceuticals; it also finds applications in materials science due to its unique physicochemical properties. The balance between lipophilicity and polarity provided by its structure makes it suitable for use in organic electronic materials, such as organic light-emitting diodes (OLEDs) and liquid crystal displays (LCDs). Additionally, its stability under various conditions enhances its utility as a building block in polymer chemistry.

In terms of biological activity, preliminary studies suggest that Ethyl 2-(3-chloropropyl)-3-ethoxybenzoate may exhibit properties relevant to neurological disorders and inflammation. The benzoate moiety is known to interact with certain neurotransmitter systems, while the substituents could modulate inflammatory pathways. Further investigation is needed to fully elucidate its mechanism of action and therapeutic potential. Preclinical studies are underway to evaluate its efficacy and safety profile in animal models.

The development of new synthetic methodologies has been instrumental in advancing research on Ethyl 2-(3-chloropropyl)-3-ethoxybenzoate. Techniques such as flow chemistry have enabled more efficient and scalable production processes, reducing costs and improving accessibility for researchers worldwide. These advancements are crucial for translating laboratory discoveries into practical applications, particularly in drug development where cost-effective synthesis is essential.

The future prospects of Ethyl 2-(3-chloropropyl)-3-ethoxybenzoate are promising, with ongoing research focusing on expanding its utility across multiple domains. Collaborative efforts between academia and industry are likely to drive innovation, leading to novel derivatives with enhanced properties. As our understanding of biological systems continues to grow, compounds like Ethyl 2-(3-chloropropyl)-3-ethoxybenzoate will play an increasingly important role in addressing complex challenges in medicine and materials science.